27-Hydroxy Cholesterol-d6

Specification

• CAS No.: 1246302-95-3
• Molecular Formula: C27H40O2D6
• Molecular Weight: 408.7

Introduction

Chemical Structure and Properties

Molecular Structure

27-Hydroxy Cholesterol-d6 (25,26,26,26,27,27-hexadeuterocholest-5-ene-3β,27-diol) is a deuterated form of 27-hydroxycholesterol with six deuterium atoms incorporated at positions 25, 26, and 27 of the cholesterol side chain. The chemical formula is C₂₇H₄₀D₆O₂, with a molecular weight of 408.694 g/mol. This compound maintains the same chemical properties as non-deuterated 27-hydroxycholesterol but differs in its mass, making it ideal for use as an internal standard in mass spectrometry.

The SMILES notation for this compound is: [H][C@@]12C@([H])CC[C@@]4(C)[C@@]1([H])CC[C@]4([H])C@(C)CCCC@@(C([2H])([2H])[2H])C(O)([2H])[2H].

Applications in Analytical Chemistry

Mass Spectrometry Applications

27-Hydroxy Cholesterol-d6 serves as an excellent internal standard for the quantification of 27-hydroxycholesterol in biological samples. The deuterium labeling creates a mass difference that allows for reliable differentiation between the analyte and internal standard during mass spectrometric analysis, while maintaining similar chromatographic behavior.

Key applications include:

• As an internal standard in isotope dilution-mass spectrometry analysis of heart mitochondria samples

• As an internal standard in gas chromatography-mass spectrometry (GC–MS) for plasma sterol quantification

• As a deuterated internal standard for spiking plasma samples for liquid chromatography with tandem mass spectrometry (LC-MS-MS) analysis

Methodological Considerations

When using 27-Hydroxy Cholesterol-d6 as an internal standard, several mass spectrometry parameters must be optimized. Research has established optimal conditions for LC-MS/MS analysis of hydroxycholesterols, as shown in Table 1.

Table 1. Optimized Mass Spectrometry Parameters for 27-Hydroxy Cholesterol-d6 Analysis

Parameter	Value
Molecular Weight	408.694 g/mol
Molecular Ion	426.4 m/z
Fragment Ion	373.6 m/z
Retention Time	~10.47 min
Declustering Potential	45 eV
Focusing Potential	250 eV
Dwell Time	150 ms
Collision Energy	20 eV
Collision Exit Potential	10 eV

Data adapted from published protocols for hydroxycholesterol analysis

Biological Significance of 27-Hydroxycholesterol

Role in Cholesterol Metabolism

While 27-Hydroxy Cholesterol-d6 itself is primarily an analytical tool, understanding the biological significance of 27-hydroxycholesterol is important for contextualizing its applications. 27-hydroxycholesterol is a primary metabolite of cholesterol with several important biological functions:

• It functions as a ligand for nuclear receptors, including liver X receptors (LXR) and farnesoid X-activated receptors (FXRs)

• It regulates hydrocymethylglutaryl-CoA reductase, a key enzyme in cholesterol biosynthesis

• It enhances cholesterol efflux from the vascular endothelium

• It is primarily produced by macrophages and transported in blood to the liver where it is converted to bile acids

Physiological Levels

Free 27-hydroxycholesterol (non-esterified form) has been measured in human serum at concentrations of 17.7 ± 8.5 ng/ml, with ranges from 4 to 29 ng/ml in healthy individuals. This represents approximately 15-20% of the total 27-hydroxycholesterol, as most circulates in an esterified state in serum.

Analytical Methods Using 27-Hydroxy Cholesterol-d6

LC-MS/MS Method Development

The development of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for hydroxycholesterol analysis typically involves optimization of several parameters. When using 27-Hydroxy Cholesterol-d6 as an internal standard, researchers have established methods with excellent performance characteristics.

A published method for quantification of 27-hydroxycholesterol using 27-Hydroxy Cholesterol-d6 as an internal standard demonstrated:

• Linearity in the range of 10-1000 ng/ml with correlation coefficients (r²) of 0.9940 ± 0.0018

• Inter-day precision with coefficient of variation (CV) of 3.9%

• Intra-day precision with CV of 1.6%

• Accuracy between 97.5-118.2%

• Recovery of approximately 55.9% ± 4.77

Sample Preparation Considerations

When using 27-Hydroxy Cholesterol-d6 as an internal standard for the analysis of 27-hydroxycholesterol, proper sample preparation is crucial. Simple extraction methods that avoid saponification are advantageous for measuring free (non-esterified) hydroxycholesterols, which are the biologically active form.

A typical sample preparation procedure involves:

• Addition of 27-Hydroxy Cholesterol-d6 internal standard to serum samples

• Protein precipitation using organic solvents

• Liquid-liquid extraction

• Concentration of the organic phase

• Reconstitution in mobile phase for LC-MS/MS analysis

Research Applications

Role in Disease Research

The use of 27-Hydroxy Cholesterol-d6 as an internal standard has facilitated research into the role of 27-hydroxycholesterol in various diseases. These studies have revealed important connections between 27-hydroxycholesterol and:

• Breast cancer: 27-hydroxycholesterol links hypercholesterolemia and breast cancer pathophysiology, potentially accelerating mammary cancer growth, proliferation, and progression

• Hepatic lipid metabolism: 27-hydroxycholesterol inhibits Sterol Regulatory Element-Binding Protein 1 (SREBP-1) activation and hepatic lipid accumulation

• Prostate cancer: 27-hydroxycholesterol stimulates cell proliferation via estrogen receptor β (ERβ) in prostate cancer cells

• Glioblastoma: 27-hydroxycholesterol may play oncogenic roles in glioblastoma development and progression

Method Validation and Performance

Analytical Performance

The performance of analytical methods using 27-Hydroxy Cholesterol-d6 as an internal standard has been thoroughly validated. Table 2 summarizes the inter-day and intra-day analytical performance for 27-hydroxycholesterol quantification.

Table 2. Analytical Performance for 27-Hydroxycholesterol Quantification Using 27-Hydroxy Cholesterol-d6 as Internal Standard

Parameter	Inter-day Analysis (50 ng/ml)	Inter-day Analysis (100 ng/ml)	Intra-day Analysis (50 ng/ml)
Mean (ng/ml)	56.9	97.5	59.0
Standard Deviation (ng/ml)	2.2	8.5	0.9
Coefficient of Variation (%)	3.9	8.7	1.6
Accuracy (%)	113.6	97.5	118.2

Data from method validation studies using LC-MS/MS

Calibration and Linearity

Standard curves for 27-hydroxycholesterol quantification using 27-Hydroxy Cholesterol-d6 as an internal standard demonstrate excellent linearity across a wide concentration range. Published data show linearity in the range of 10-1000 ng/ml with correlation coefficients (r²) of 0.9940 ± 0.0018, indicating high reliability of the analytical method.

Metabolic Significance

Free versus Esterified Forms

An important consideration in 27-hydroxycholesterol research is the distinction between free and esterified forms. Studies using 27-Hydroxy Cholesterol-d6 as an internal standard have revealed that approximately 85% of 27-hydroxycholesterol circulates in an esterified state in healthy individuals, with only about 15% present in the biologically active free form.

This distinction is clinically significant as measuring total 27-hydroxycholesterol (free plus esterified) may mask biological or disease-associated effects that are specifically related to the free form. Methods that use 27-Hydroxy Cholesterol-d6 as an internal standard without saponification steps specifically measure the free, biologically active form.

Sex Differences

Research utilizing 27-Hydroxy Cholesterol-d6 standards has revealed sex-based differences in 27-hydroxycholesterol levels. Males have been reported to have higher levels of total 27-hydroxycholesterol compared to females, although the biological significance of this difference remains to be fully elucidated.